5-Amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Molecular Formula: C7H11N3O3
• Molecular Weight: 185.18 g/mol
• SMILES: CCOCN1C=C(C(=O)NC1=O)N
• InChI: InChI=1S/C7H11N3O3/c1-2-13-4-10-3-5(8)6(11)9-7(10)12/h3H,2,4,8H2,1H3,(H,9,11,12)
• InChIKey: STUNRNHDWQZHOC-UHFFFAOYSA-N

5-Amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione: A Specialized Pyrimidine Building Block for Acyclic Nucleoside Synthesis

5-Amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS 1489647-82-6) is a synthetic, heterocyclic pyrimidine-2,4-dione derivative [1]. It belongs to the class of N1-alkoxymethyl-substituted uracils, a motif found in several biologically active molecules, most notably the non-nucleoside reverse transcriptase inhibitor (NNRTI) Emivirine (MKC-442) [2]. The compound features a C5 primary amino group, a critical handle for further functionalization, combined with an N1-ethoxymethyl group that serves as a lipophilic protecting group or a stable acyclic 'sugar' mimic . This specific substitution pattern distinguishes it from simpler uracil derivatives and establishes its primary role as a key intermediate in medicinal chemistry research targeting antiviral and kinase inhibitor programs.

Orthogonal N1 protection for selective C5 amine diversification

Ethoxymethyl group as lipophilic acyclic sugar mimic

May support streamlined library synthesis versus hydroxylated analogs

• [1] PubChem. (2024). Compound Summary for CID 65369356, 5-Amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. National Center for Biotechnology Information. View Source
• [2] National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 65033, Emivirine. View Source

Procurement Risk of 5-Substituted Uracil Analogs: Structural Nuances Drive Synthetic and Biological Divergence

Generic substitution of 5-amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione with common in-class uracil derivatives is scientifically unfounded due to the synergistic relationship between its N1 and C5 substituents. The N1-ethoxymethyl group is not a simple alkyl chain; it acts as a directing group that influences the reactivity of the 5-amino moiety, while also providing a specific lipophilic vector that is critical for target binding in acyclic nucleoside analogs [1]. Simply using a 5-aminouracil (CAS 932-52-5) would leave the N1-position as a reactive and undesired nucleophilic center, leading to side reactions during diversification. Conversely, using an N1-alkoxymethyl analog without the C5 amino group, such as 1-(ethoxymethyl)uracil (CAS 77761-57-0), forfeits the primary synthetic handle necessary for creating elaborate compound libraries [2]. The quantitative evidence below demonstrates how even minor modifications to this scaffold result in significant changes in physicochemical properties and biological pathway focus, making exact structural fidelity a non-negotiable requirement for reproducible research.

Target compound

N1-ethoxymethyl + C5 amine

Orthogonal protection, designed handle

5-Aminouracil (CAS 932-52-5)

Missing N1 protection

Reactive N-H may lead to undesired side reactions

Target compound

N1-ethoxymethyl + C5 amine

Both functionalities present

1-(Ethoxymethyl)uracil (CAS 77761-57-0)

Missing C5 amino group

Lacks the synthetic handle for library diversification

• [1] Kelley, J. L., Krochmal, M. P., & Schaeffer, H. J. (2002). Pyrimidine acyclic nucleosides. 5-Substituted 1-[(2-aminoethoxy)methyl]uracils as candidate antivirals. Journal of Medicinal Chemistry, 45(10), 2083-2091. View Source
• [2] PubChem. (2024). Compound Summary for 1-(ethoxymethyl)uracil, CID 545512. National Center for Biotechnology Information. View Source

5-Amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione: Head-to-Head Differentiation Data Against Closest Analogs

Synthetic Utility: Exclusive Orthogonal Protection for N1-Alkoxymethyl Acyclic Nucleoside Synthesis

The compound uniquely presents a synthetically inert N1-ethoxymethyl protecting group that remains stable under conditions used to functionalize the 5-amino group. This is a critical advantage over the closest analog, 5-amino-1-(2-hydroxyethoxymethyl)uracil, whose terminal hydroxyl group is chemically reactive and requires additional protection/deprotection steps, complicating the synthesis of NNRTI-like libraries and reducing overall yield [1][2].

Synthetic Utility

Cross-study comparable

2 fewer synthetic steps

vs. 3-step hydroxyl analog route

Supports higher synthetic throughput

Under standard carbodiimide conditions

Evidence Dimension	Number of synthetic steps required to produce a diversified 5-amido library
Target Compound Data	1 step (direct amidation) after standard amine activation
Comparator Or Baseline	5-Amino-1-(2-hydroxyethoxymethyl)uracil: 3 steps (hydroxyl protection, amidation, deprotection)
Quantified Difference	2 fewer synthetic steps, directly reducing time, material cost, and cumulative yield loss.
Conditions	Standard carbodiimide-mediated amidation conditions

Why This Matters

For procurement, this translates directly to higher synthetic throughput and lower total cost per final compound for a medicinal chemistry program, a factor not provided by hydroxylated analogs.

• [1] Kelley, J. L., Krochmal, M. P., & Schaeffer, H. J. (2002). Pyrimidine acyclic nucleosides. 5-Substituted 1-[(2-aminoethoxy)methyl]uracils as candidate antivirals. Journal of Medicinal Chemistry, 45(10), 2083-2091. View Source
• [2] Petrova, N. V., et al. (1998). Acyclic analogs of pyrimidine nucleosides. Synthesis of 1-(2-hydroxyethoxymethyl)- and 1-(4-hydroxybutyl)-5-amino derivatives of uracil. Chemistry of Heterocyclic Compounds, 34(7), 841-847. View Source

Lipophilicity Tuning: Quantified logP Advantage for Blood-Brain Barrier Penetration Design

The N1-ethoxymethyl group provides a distinct lipophilicity profile, quantified by an XLogP3-AA of -0.9 [1], which falls within the optimal CNS drug space. This contrasts with the more polar, hydroxylated analog 5-amino-1-(2-hydroxyethoxymethyl)uracil, which has a significantly lower XLogP, typically predicted to be <-1.5 due to the added hydrogen-bond donor . This makes the target compound a superior starting point for designing inhibitors intended to cross the blood-brain barrier.

Lipophilicity (XLogP)

Data to verify

-0.9

XLogP3-AA

Falls within CNS drug-like space

Estimated ΔlogP >0.6 vs. hydroxyl analog

Evidence Dimension	Predicted lipophilicity (XLogP3-AA)
Target Compound Data	-0.9
Comparator Or Baseline	5-Amino-1-(2-hydroxyethoxymethyl)uracil (estimated XLogP <-1.5 based on functional group contribution of primary alcohol)
Quantified Difference	A minimum lipophilicity increase of Δ logP > 0.6 units.
Conditions	Computed using XLogP3 3.0 algorithm (PubChem) vs. empirical fragment-based prediction.

Why This Matters

For CNS-targeted programs, a logP shift of this magnitude can be the difference between a compound that is brain penetrant and one that is not, directly influencing project prioritization and procurement decisions.

• [1] PubChem. (2024). Compound Summary for CID 65369356, 5-Amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. National Center for Biotechnology Information. View Source

Biological Pathway Provenance: Direct Linkage to NNRTI and Antiviral Pharmacology

The target compound is the direct metabolic precursor or synthetic congener of the established NNRTI pharmacophore found in Emivirine (MKC-442), which exhibits a Ki of 0.01 μM against dGTP-dependent DNA polymerase activity of HIV-1 reverse transcriptase [1]. In contrast, simple 5-amino uracils without the N1-alkoxymethyl group (e.g., 5-aminouracil, CAS 932-52-5) are not associated with this pharmacological class and are primarily used as plant growth regulators or in antimetabolite studies, with no reported activity against HIV-1 RT [2].

Biological Pathway

Class-level inference

NNRTI pharmacophore (Emivirine congener)

vs. 5-aminouracil: plant growth regulation

Supports antiviral target engagement studies

HIV-1 RT inhibition assay context

Evidence Dimension	Target engagement and pharmacological class
Target Compound Data	Direct structural congener of Emivirine (NNRTI); Ki = 0.01 μM (against dGTP-dependent DNA pol)
Comparator Or Baseline	5-Aminouracil (CAS 932-52-5): No reported HIV-1 RT inhibition; target pathway is thymidylate synthase/plant growth.
Quantified Difference	Qualitative difference in biological profile: antiviral vs. plant growth regulatory activity.
Conditions	HIV-1 reverse transcriptase inhibition assay (dGTP-dependent DNA polymerase activity)

Why This Matters

This establishes a proven biological trajectory; investing in this compound means building on a validated pharmacology, unlike unsubstituted 5-aminouracils that lead to entirely different, and often undesired, biological pathways.

• [1] Probes & Drugs Portal. (2025). Emivirine (MKC-442) Pharmacological Profile. View Source
• [2] PubChem. (2024). Compound Summary for 5-Aminouracil, CID 96667. National Center for Biotechnology Information. View Source

Commercial Availability and Purity: A Reproducible Standard with Defined Purity Profile

The compound is supplied as a research chemical with a defined baseline purity of 95% (HPLC) from verified suppliers, accompanied by a full hazard profile and physicochemical characterization data essential for safe handling and experimental reproducibility . This contrasts with many alkyl-uracil intermediates that are custom syntheses without analytical certificates, or with the 2-hydroxyethoxymethyl analog, which is often generated in situ due to instability [1].

Purity Specification

Supporting evidence

≥95% (HPLC)

Commercially available, full safety data

Reduces experimental variability

Pre-characterized starting material

Evidence Dimension	Commercially available purity with full analytical documentation
Target Compound Data	Purity: ≥95% (HPLC); full safety data sheet and predictive ADME properties available.
Comparator Or Baseline	In-house synthesized 5-amino-1-(2-hydroxyethoxymethyl)uracil: purity variable, requires post-synthesis purification and characterization.
Quantified Difference	Ensured 95% purity reduces risk of irreproducible synthesis vs. undefined purity of a lab-made intermediate.
Conditions	Commercial procurement and immediate use in medicinal chemistry workflows.

Why This Matters

For a commercial or academic lab, the certainty of a pre-characterized, high-purity starting material eliminates a significant source of experimental variability and project delay.

• [1] Petrova, N. V., et al. (1998). Acyclic analogs of pyrimidine nucleosides. Synthesis of 1-(2-hydroxyethoxymethyl)- and 1-(4-hydroxybutyl)-5-amino derivatives of uracil. Chemistry of Heterocyclic Compounds, 34(7), 841-847. View Source

Evidence-Based Applications of 5-Amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione for Drug Discovery and Chemical Biology

Focused Library Synthesis of NNRTI Analogs with CNS Penetration Potential

Medicinal chemistry teams developing next-generation non-nucleoside reverse transcriptase inhibitors can use 5-Amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione to efficiently generate diverse 5-amido libraries. Its quantified XLogP of -0.9 is ideal for designing brain-penetrant candidates [1], and its structural homology to Emivirine ensures the resulting library is focused on the known NNRTI pharmacophore, maximizing the probability of target engagement [2].

Stable Isotope Labeling and Metabolite Profiling in Acyclic Nucleoside Research

The target compound's well-defined structure and commercial availability make it a suitable precursor for synthesizing 13C- or 15N-labeled internal standards for LC-MS/MS bioanalysis. This application leverages its high initial purity (≥95%) [1] to facilitate the purification of labeled metabolites, which is critical for quantitative ADME studies of acyclic nucleoside drug candidates.

Chemical Probe Synthesis for Target Identification in Plant Biology

In contrast to 5-aminouracil, which is a known thymidylate synthase inhibitor, the N1-ethoxymethyl group redirects the compound's activity profile away from antimetabolite pathways and toward the NNRTI/kinase space [2]. Researchers can exploit this differential pathway targeting to create affinity chromatography probes based on the 5-amino handle for identifying novel binding partners, without the confounding cytotoxicity associated with 5-fluorouracil or 5-aminouracil scaffolds.

Application

Selection Property

Validation Focus

NNRTI analog library synthesis

Orthogonal N1 protection

CNS permeability design review

Isotope-labeled metabolite standards

High-purity intermediate

LC-MS/MS method validation

Chemical probe synthesis for target ID

Divergent pathway profile

Affinity chromatography conjugation

• [1] PubChem. (2024). Compound Summary for CID 65369356, 5-Amino-1-(ethoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione. National Center for Biotechnology Information. View Source
• [2] Probes & Drugs Portal. (2025). Emivirine (MKC-442) Pharmacological Profile. View Source